Cas no 82726-77-0 (2-(Trifluoroacetyl)cycloheptanone)

2-(Trifluoroacetyl)cycloheptanone Properties

Names and Identifiers

• Cycloheptanone,2-(2,2,2-trifluoroacetyl)-
• 2-(2,2,2-trifluoroacetyl)cycloheptan-1-one
• 2-(TRIFLUOROACETYL)CYCLOHEPTANONE
• 2-(2,2,2-trifluoroacetyl)cycloheptanone
• 2-Trifluoracetylcycloheptanon
• Cycloheptanone,2-(2,2,2-trifluoroacetyl)
• TOS-BB-0350
• AM805965
• 82726-77-0
• MFCD07779556
• CS-0364310
• WMDLGLZRZCXLSM-UHFFFAOYSA-N
• SCHEMBL16935259
• DTXSID70426031
• trifluoroacetylcycloheptanone
• AKOS007929956
• +Expand

• InChIKey： WMDLGLZRZCXLSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11F3O2/c10-9(11,12)8(14)6-4-2-1-3-5-7(6)13/h6H,1-5H2
• SMILES： C1CCC(C(=O)CC1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 208.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.07111408g/mol
• Heavy Atom Count: 14
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 2.26720
• PSA: 34.14000

2-(Trifluoroacetyl)cycloheptanone Security Information

2-(Trifluoroacetyl)cycloheptanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%